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Compound of Interest

Compound Name: Gsk481

Cat. No.: B15582248 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of the research chemical Gsk481, a potent and selective RIP1 kinase

inhibitor, is crucial for maintaining a safe laboratory environment and ensuring regulatory

compliance. This guide provides a comprehensive overview of the recommended procedures

for the disposal of Gsk481, its solutions, and contaminated materials. Adherence to these

guidelines will minimize risks to personnel and the environment.

Chemical and Safety Data Summary
All personnel handling Gsk481 should be familiar with its chemical properties and storage

requirements to ensure safe handling and to inform proper disposal methods.
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Property Value

Chemical Name

(S)-5-benzyl-N-(5-methyl-4-oxo-2,3,4,5-

tetrahydrobenzo[b][1][2]oxazepin-3-yl)isoxazole-

3-carboxamide

Molecular Formula C₂₁H₁₉N₃O₄

Molecular Weight 377.39 g/mol

CAS Number 1622849-58-4

Appearance Solid powder

Solubility Soluble in DMSO (≥ 35 mg/mL)[3][4]

Storage (Powder) 3 years at -20°C, 2 years at 4°C[5][6]

Storage (In Solvent) 2 years at -80°C, 1 year at -20°C[3][5]

Known Hazards

While specific hazard data for Gsk481 is not

readily available, similar chemical compounds

should be handled with care. Assume it is a

hazardous chemical waste.

General Disposal Philosophy
As with most research chemicals, Gsk481 and any materials contaminated with it should be

treated as hazardous waste.[7][8] The primary principle is to prevent its release into the

environment. Therefore, under no circumstances should Gsk481 or its solutions be disposed of

down the sink or in regular trash.[7][9] All waste must be collected, properly labeled, and

disposed of through a licensed hazardous waste contractor, coordinated by your institution's

Environmental Health and Safety (EHS) office.[1][7]

Experimental Protocol: Step-by-Step Disposal Guide
The following protocol outlines the best practices for the collection and disposal of Gsk481
waste.

1. Waste Segregation and Collection:
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Solid Waste (Unused/Expired Gsk481):

If possible, keep the compound in its original, clearly labeled container.

If the original container is not available, transfer the solid waste to a new, sealable, and

chemically compatible container.

Label the container clearly with "Hazardous Waste," the full chemical name ("Gsk481" and

its IUPAC name), and the approximate quantity.

Liquid Waste (Gsk481 Solutions, e.g., in DMSO):

Designate a specific, sealed, and chemically compatible waste container for all liquid

waste containing Gsk481.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name, the solvent used (e.g., DMSO), and the estimated concentration of Gsk481.[7]

Keep the waste container closed except when adding waste to prevent spills and

evaporation.[7][8][9]

Contaminated Labware and Personal Protective Equipment (PPE):

Disposable items that have come into contact with Gsk481 (e.g., pipette tips, gloves, vials,

tubes) should be collected in a designated hazardous waste bag or container.[2]

For heavily contaminated items, use an inert absorbent material to contain any residual

substance before placing it in the hazardous waste container.

2. Storage of Hazardous Waste:

Store all Gsk481 waste containers in a designated, secure area away from incompatible

materials.[1][7]

Ensure the storage area is well-ventilated.

Utilize secondary containment to catch any potential leaks.[7][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15582248?utm_src=pdf-body
https://www.benchchem.com/product/b15582248?utm_src=pdf-body
https://www.benchchem.com/product/b15582248?utm_src=pdf-body
https://www.benchchem.com/product/b15582248?utm_src=pdf-body
https://www.benchchem.com/product/b15582248?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.youtube.com/watch?v=-yFjwIQf_Tw
https://www.benchchem.com/product/b15582248?utm_src=pdf-body
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b15582248?utm_src=pdf-body
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Arranging for Disposal:

Once a waste container is full or is no longer needed, contact your institution's

Environmental Health and Safety (EHS) office.

Provide the EHS office with a complete inventory of the waste, including the chemical names

and quantities.

Follow your institution's specific procedures for waste pickup and disposal by a licensed

hazardous waste contractor.[1][9]

4. Empty Container Disposal:

Empty containers that held Gsk481 must be triple-rinsed with an appropriate solvent (such

as the one used to make solutions, e.g., DMSO) before they can be considered for non-

hazardous disposal.[7][8]

The rinsate from this process must be collected and disposed of as liquid hazardous waste.

[7][8]

After triple-rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for clean lab glass or plastic.[7][8]

Disposal Workflow Diagram
The following diagram illustrates the general decision-making process and workflow for the

proper disposal of Gsk481 and associated chemical waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Gsk481 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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